Cas no 2229384-90-9 (2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine
• CAS No: 2229384-90-9
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 6194686
• PubChem ID: 165796870
• Update Time: 2025-10-30

2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine
• [2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl](methyl)amine
• 2229384-90-9
• EN300-1919931

• Inchi： 1S/C9H14BrNS/c1-6-5-12-8(7(6)10)9(2,3)11-4/h5,11H,1-4H3
• InChI Key： ABPFRXPNIQGSEZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C)(C)NC

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine

Comprehensive Overview of 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine (CAS No. 2229384-90-9)

The compound 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine (CAS No. 2229384-90-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a brominated thiophene core and a tertiary amine moiety, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise configuration make it a valuable candidate for drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for heterocyclic compounds like 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine has surged due to their applications in targeted therapy and material science. Researchers are particularly interested in its potential role in modulating enzyme activity or acting as a ligand in catalytic systems. The presence of the bromo substituent further enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig transformations, which are pivotal in modern organic synthesis.

From an industrial perspective, CAS No. 2229384-90-9 is often discussed in the context of green chemistry and sustainable manufacturing. With growing environmental concerns, chemists are exploring ways to optimize its synthesis using catalytic methods or biocatalysts to minimize waste. This aligns with the broader trend of circular economy practices, where efficient resource utilization is prioritized. Additionally, its stability under various pH conditions makes it a reliable candidate for formulation development in the pharmaceutical sector.

The compound’s structure-activity relationship (SAR) has also been a focal point in academic studies. By modifying the methylthiophene or amine groups, researchers aim to fine-tune its physicochemical properties, such as lipophilicity or binding affinity. Such efforts are critical for designing next-generation therapeutic agents with improved efficacy and safety profiles. Notably, its potential applications in central nervous system (CNS) disorders have sparked interest, though further preclinical validation is required.

In the realm of analytical chemistry, 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine is often characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and accurate quantification, which are essential for regulatory compliance and reproducibility in research. The compound’s chromatographic behavior and spectral signatures are well-documented, aiding in its identification and quality control.

As the scientific community continues to explore CAS No. 2229384-90-9, its integration into high-throughput screening platforms and combinatorial libraries highlights its relevance in drug discovery. Coupled with advancements in computational chemistry, such as molecular docking and QSAR modeling, this compound exemplifies the synergy between empirical research and theoretical innovation. Future directions may include its use in photopharmacology or as a probe for studying biological pathways.

In summary, 2-(3-bromo-4-methylthiophen-2-yl)propan-2-yl(methyl)amine represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and industrial applications. Its multifaceted utility underscores the importance of tailored molecular design in addressing contemporary scientific challenges. As research progresses, this compound is poised to contribute to breakthroughs in precision medicine and sustainable technology.